Ethyl 4-(4-methylpiperazin-1-yl)-3-nitrobenzoate

• IUPAC Name: ethyl 4-(4-methylpiperazin-1-yl)-3-nitrobenzoate
• InChI: InChI=1S/C14H19N3O4/c1-3-21-14(18)11-4-5-12(13(10-11)17(19)20)16-8-6-15(2)7-9-16/h4-5,10H,3,6-9H2,1-2H3
• InChI Key: SHIZECNQEQRLRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C)[N+](=O)[O-]
• Molecular Formula: C14H19N3O4
• DSSTOX Substance ID: DTXSID40650386
• Molecular Weight: 293.32 g/mol
• CAS No.: 1000018-71-2

Description

Ethyl 4-(4-methylpiperazin-1-yl)-3-nitrobenzoate is a useful research compound. Its molecular formula is C14H19N3O4 and its molecular weight is 293.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Ethyl 4-(4-methylpiperazin-1-yl)-3-nitrobenzoate and related compounds are synthesized and characterized for their potential as new psychoactive substances. These compounds are investigated for their in vitro metabolism using human microsomal liver extract to identify potential metabolites for clinical or toxicology labs (Power et al., 2014).

Crystal Structure Analysis

• The crystal structure of similar compounds, such as 1-cyclopropyl-2-ethyl-5-fluoro-6-(4-methylpiperazin-1-yl)-1H-benzimidazole, is analyzed to establish molecular conformation, confirming structures predicted from chemical and spectral analysis (Ozbey et al., 2001).

Anti-Cancer Activity

• Derivatives of this compound are synthesized and evaluated for their anti-cancer activity against human gastric cancer cell lines, highlighting the potential therapeutic applications of these compounds (Liu et al., 2019).

Synthesis Technology

• The synthesis technology of ethyl 3-amino-2-[(2'-cyanobiphenyl-4-yl) methylamino]benzoate, a compound structurally related to this compound, is optimized for high yield and industrial production, demonstrating the applicability of these compounds in pharmaceutical manufacturing (Qiao-yun, 2012).

Impurity Determination

• The determination of impurities in compounds related to this compound is crucial for quality control in pharmaceuticals. This involves using techniques like LC-MS^n for structural assignment and understanding the formation of impurities (Jun-hua, 2007).

Glucosidase Inhibitors and Antioxidant Activity

• Novel benzimidazole derivatives containing the 4-methylpiperazin-1-yl group are synthesized and evaluated for in vitro antioxidant activities and as glucosidase inhibitors. These findings suggest potential therapeutic applications in managing diseases related to oxidative stress and glucose metabolism (Özil et al., 2018).

Pharmaceutical Synthesis

• This compound and its derivatives are integral in the synthesis of pharmaceuticals like Dabigatran Etexilate, showcasing the compound's role in the development of novel therapeutic agents (Huansheng, 2013).